Cas no 118082-59-0 (Ethyl 5-phenyl-2-(1-pyrrolidinyl)-1H-pyrrole-3-carboxylate)

• Product name: Ethyl 5-phenyl-2-(1-pyrrolidinyl)-1H-pyrrole-3-carboxylate
• CAS No: 118082-59-0
• MF: C₁₇H₂₀N₂O₂
• MW: 284.352904319763
• MDL: MFCD00171771
• CID: 3047235
• PubChem ID: 2763615

Ethyl 5-phenyl-2-(1-pyrrolidinyl)-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-phenyl-2-(1-pyrrolidinyl)-1H-pyrrole-3-carboxylate
• Oprea1_771489
• ethyl5-phenyl-2-(pyrrolidin-1-yl)-1H-pyrrole-3-carboxylate
• MFCD00171771
• ethyl 5-phenyl-2-(pyrrolidin-1-yl)-1H-pyrrole-3-carboxylate
• CS-0367070
• ethyl 5-phenyl-2-pyrrolidin-1-yl-1H-pyrrole-3-carboxylate
• 118082-59-0
• 2F-905
• AKOS005069997
• HMS1364K22
• SB62201
• Bionet2_000242

• MDL： MFCD00171771
• Inchi： 1S/C17H20N2O2/c1-2-21-17(20)14-12-15(13-8-4-3-5-9-13)18-16(14)19-10-6-7-11-19/h3-5,8-9,12,18H,2,6-7,10-11H2,1H3
• InChI Key： TVCCVTNTSHOKQT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C2C=CC=CC=2)NC=1N1CCCC1)=O

Computed Properties

• Exact Mass: 284.152477885g/mol
• Monoisotopic Mass: 284.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Melting Point: 167-169°C

Ethyl 5-phenyl-2-(1-pyrrolidinyl)-1H-pyrrole-3-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on Ethyl 5-phenyl-2-(1-pyrrolidinyl)-1H-pyrrole-3-carboxylate

Ethyl 5-phenyl-2-(1-pyrrolidinyl)-1H-pyrrole-3-carboxylate (CAS No. 118082-59-0): A Comprehensive Overview

Ethyl 5-phenyl-2-(1-pyrrolidinyl)-1H-pyrrole-3-carboxylate (CAS No. 118082-59-0) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug discovery and molecular research. This compound, characterized by its intricate structure, has garnered attention due to its potential in developing novel therapeutic agents.

The molecular structure of Ethyl 5-phenyl-2-(1-pyrrolidinyl)-1H-pyrrole-3-carboxylate consists of a pyrrole core substituted with a phenyl group at the 5-position and a 1-pyrrolidinyl moiety at the 2-position, further esterified at the 3-position with an ethyl group. This unique arrangement contributes to its distinct chemical properties, making it a valuable scaffold for medicinal chemists.

In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in bioactive molecules. The pyrrole ring, in particular, is a fundamental structural unit found in numerous pharmacologically active agents. The presence of the phenyl and pyrrolidinyl substituents in Ethyl 5-phenyl-2-(1-pyrrolidinyl)-1H-pyrrole-3-carboxylate enhances its binding affinity to biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in the development of antiviral and anticancer agents. The pyrrole core is known to interact with various biological pathways, and modifications at specific positions can lead to enhanced efficacy and selectivity. Current research indicates that derivatives of this compound may exhibit inhibitory effects on enzymes involved in viral replication and tumor growth.

The synthesis of Ethyl 5-phenyl-2-(1-pyrrolidinyl)-1H-pyrrole-3-carboxylate involves multi-step organic reactions, including condensation, cyclization, and esterification processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. These synthetic advancements are crucial for enabling more efficient drug discovery programs.

The pharmacological properties of this compound have been the subject of several recent studies. Researchers have been exploring its interactions with various enzymes and receptors, aiming to identify new therapeutic applications. Preliminary findings suggest that it may have potential in treating neurological disorders due to its ability to modulate neurotransmitter activity.

In addition to its pharmaceutical applications, Ethyl 5-phenyl-2-(1-pyrrolidinyl)-1H-pyrrole-3-carboxylate has shown promise in materials science. Its unique structural features make it a suitable candidate for developing novel materials with specific functionalities. For instance, it could be used in the creation of organic semiconductors or catalysts that exhibit enhanced performance characteristics.

The regulatory landscape for compounds like Ethyl 5-phenyl-2-(1-pyrrolidinyl)-1H-pyrrole-3-carboxylate is continually evolving. Manufacturers and researchers must adhere to stringent guidelines to ensure safety and efficacy. Compliance with international standards is essential for facilitating global collaboration and accelerating the development of new drugs.

The future prospects for this compound are bright, with ongoing research aimed at uncovering new applications and refining synthetic routes. Collaborative efforts between academia and industry are likely to drive innovation, leading to the discovery of novel therapeutic agents based on this promising scaffold.

In conclusion, Ethyl 5-phenyl-2-(1-pyrrolidinyl)-1H-pyrrole-3-carboxylate (CAS No. 118082-59-0) represents a significant advancement in pharmaceutical chemistry. Its unique structure and versatile applications make it a valuable tool for researchers investigating new treatments for various diseases. As our understanding of its properties continues to grow, so too will its potential contributions to medicine and beyond.